N-(2-methoxybenzyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-phenyl-2-pyrrol-1-ylacetamide
• InChI: InChI=1S/C20H20N2O2/c1-24-18-12-6-5-11-17(18)15-21-20(23)19(22-13-7-8-14-22)16-9-3-2-4-10-16/h2-14,19H,15H2,1H3,(H,21,23)
• InChI Key: JVZCKGHQVUCVJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C(C2=CC=CC=C2)N3C=CC=C3
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

N-(2-methoxybenzyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide, also known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a multistep process, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-(2-methoxybenzyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide is not fully understood, but it is believed to involve the modulation of specific receptors in the body. This compound has been shown to bind to the CB1 receptor, which is involved in the regulation of pain and inflammation. It has also been shown to interact with the TRPV1 receptor, which is involved in the regulation of pain and temperature.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory and analgesic effects in various animal models. It has also been shown to reduce the expression of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines. Additionally, this compound has been shown to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxybenzyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide is its potential as a lead compound for the development of new drugs. Its anti-inflammatory and analgesic effects make it a promising candidate for the treatment of various diseases. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on N-(2-methoxybenzyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide. One potential direction is the development of new drugs that target specific receptors, such as the CB1 and TRPV1 receptors. Another direction is the synthesis of new materials using this compound as a building block. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of N-(2-methoxybenzyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide involves a multistep process that starts with the reaction of 2-phenylacetonitrile with 2-methoxybenzyl bromide in the presence of a base, followed by the addition of pyrrole and a reducing agent. The final product is obtained through purification and characterization using various techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(2-methoxybenzyl)-2-phenyl-2-(1H-pyrrol-1-yl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs. In drug discovery, this compound has been used as a lead compound for the development of new drugs that target specific receptors. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties.